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Compound of Interest

Compound Name: Heptafluoro-1-methoxypropane

Cat. No.: B1305504

Heptafluoro-1-methoxypropane: A Technical
Safety and Handling Guide

This guide provides an in-depth overview of the safety protocols and handling precautions for
heptafluoro-1-methoxypropane (CAS RN: 375-03-1).[1][2][3] It is intended for researchers,
scientists, and professionals in drug development who may work with this fluorinated ether.
Heptafluoro-1-methoxypropane, also known as HFE-7000, is a colorless liquid utilized as a
solvent, particularly for cleaning and degreasing in the electronics industry.[1]

Core Safety and Physical Data

For quick reference, the fundamental physical and chemical properties of heptafluoro-1-
methoxypropane are summarized below.

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1305504?utm_src=pdf-interest
https://www.benchchem.com/product/b1305504?utm_src=pdf-body
https://www.guidechem.com/dictionary/en/375-03-1.html
https://www.chembk.com/en/chem/Methyl%20heptafluoropropyl%20ether
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1464670.htm
https://www.benchchem.com/product/b1305504?utm_src=pdf-body
https://www.guidechem.com/dictionary/en/375-03-1.html
https://www.benchchem.com/product/b1305504?utm_src=pdf-body
https://www.benchchem.com/product/b1305504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C4H3F70 [1112][3]
Molecular Weight 200.06 g/mol [4]

Colorless to light yellow clear
Appearance

liquid
Density 1.409 - 1.437 g/cm3 [1112]131[5]
Melting Point -123 °C [11[2]13][5]
Boiling Point 33-35°C [L11121[31[5]
Refractive Index ~1.3597 (estimate) [1112][3]
Vapor Pressure 565.98 mmHg [5]

Toxicological Data

Based on available data, heptafluoro-1-methoxypropane is not classified as a hazardous
substance according to CLP regulation.[6] However, standard precautions for handling
chemical substances should always be observed.

Test Result Species Source
Oral LD50 >2000 mg/kg Rat [6]
Oral LD50 30000 mg/kg Mouse [6]
Inhalation LC50 >10300 ppm Rat [6]

Experimental Protocols

Detailed experimental protocols for the cited toxicological studies are not extensively provided
in the readily available safety data sheets. The LD50 and LC50 values are typically determined
through standardized OECD (Organisation for Economic Co-operation and Development) test
guidelines or equivalent methods. For instance, acute oral toxicity is often assessed using
OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure), while acute inhalation
toxicity may follow OECD Guideline 403 (Acute Inhalation Toxicity). These protocols involve
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administering the substance to laboratory animals (e.g., rats, mice) at various concentrations
and observing the effects over a specified period to determine the dose that is lethal to 50% of
the test population.

Safe Handling and Emergency Procedures

Proper handling of heptafluoro-1-methoxypropane is crucial to ensure laboratory safety. This
involves a systematic approach from preparation to disposal.

Preparation

Before Use

Assess Risks & Read SDS

:

Select & Don Appropriate PPE

Handling in Ventilated Area

Post-Use

1
:If Spill Occurs Post-Use

Safe Storage Spill Management Waste Disposal

Click to download full resolution via product page

Caption: General workflow for handling chemical substances.

Handling Precautions:

* Ensure good ventilation or work in an area with an exhaust system.[6]
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Avoid contact with skin and eyes.[7][8]

Wash hands and any exposed skin thoroughly after handling.[7][8]

Do not eat, drink, or smoke when using this product.[8]

Avoid breathing in vapors.[7][8]

Keep the substance away from heat, sparks, and open flames.[6]

Storage:

e Store in a cool, dry, and well-ventilated location.[6]
o Keep containers tightly sealed.[6]

o Protect from heat and direct sunlight.[6]

o Store at room temperature.[7]

o Keep in the original or a compatible container.[7]

e Incompatible with strong oxidizing agents.[7]

Spills and Disposal:

¢ In case of a spill, ensure adequate ventilation before entering the area.[6]

o Absorb the spill with inert material such as sand or earth.[9]

o Collect the absorbed material into a labeled container for disposal.[7][9]

e Dispose of waste in accordance with local, regional, and national regulations.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to minimize exposure and
ensure personal safety.
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Handling Heptafluoro-1-methoxypropane

Required Personal [P

Eye/Face Protection Skin Protection Respiratory Protection
(Safety glasses, goggles, or face shield) (Protective gloves and lab coat) (Normally not required with good ventilation)

Click to download full resolution via product page
Caption: Recommended PPE for handling heptafluoro-1-methoxypropane.

o Eye and Face Protection: Wear protective eyewear such as goggles, a face shield, or safety
glasses.[7]

o Skin Protection: Wear protective gloves and appropriate protective clothing to prevent skin
exposure.[10]

o Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not usually necessary.[7] In poorly ventilated areas or confined spaces, a self-
contained breathing apparatus or an airline respirator should be used.[7]

First Aid Measures

In the event of exposure, follow these first aid guidelines:
 After Inhalation: Move the person to fresh air. If complaints arise, consult a doctor.[6]

o After Skin Contact: Immediately wash the affected area with soap and water and rinse
thoroughly.[6] Contaminated clothing should be removed immediately.[6]

o After Eye Contact: Rinse the eyes immediately with plenty of water for several minutes,
removing contact lenses if possible.[6]

o After Swallowing: Rinse the mouth with water. Do not induce vomiting.[6]

In all cases of significant exposure or if symptoms persist, seek medical attention.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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